Cas no 1805835-18-0 (4-Bromo-1H-benzimidazole-7-sulfonyl chloride)

• Product Name: 4-Bromo-1H-benzimidazole-7-sulfonyl chloride
• CAS No: 1805835-18-0
• MF: C₇H₄BrClN₂O₂S
• MW: 295.540858268738
• CID: 4825814
• Update Time: 2025-06-08

4-Bromo-1H-benzimidazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-benzimidazole-7-sulfonyl chloride

• Inchi： 1S/C7H4BrClN2O2S/c8-4-1-2-5(14(9,12)13)7-6(4)10-3-11-7/h1-3H,(H,10,11)
• InChI Key： CPCKNXXZSNIFPL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1NC=N2)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• XLogP3: 2.2
• Topological Polar Surface Area: 71.2

Additional information on 4-Bromo-1H-benzimidazole-7-sulfonyl chloride

4-Bromo-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1805835-18-0): A Versatile Scaffold in Medicinal Chemistry

In the rapidly evolving landscape of medicinal chemistry, 4-Bromo-1H-benzimidazole-7-sulfonyl chloride has emerged as a critical intermediate in the design of bioactive molecules. This compound, identified by CAS No. 1805835-18-0, combines the structural rigidity of the benzimidazole core with reactive sulfonyl chloride functionality and a strategically placed bromine substituent. Such features make it an ideal building block for constructing multi-functionalized compounds targeting diverse biological pathways.

The benzimidazole ring system, a cornerstone of pharmacophore design, provides inherent stability and π-electron delocalization that enhance ligand-receptor interactions. The sulfonyl chloride group at position 7 enables efficient conjugation with amines, thiols, or other nucleophiles via nucleophilic aromatic substitution—a reaction widely exploited in click chemistry. Recent studies (e.g., J. Med. Chem., 2023) highlight its utility in synthesizing irreversible kinase inhibitors where covalent binding to cysteine residues is desired. The presence of the 4-bromo substituent further facilitates late-stage functionalization through palladium-catalyzed cross-coupling reactions, enabling iterative optimization of pharmacokinetic properties.

In oncology research, derivatives of this compound have demonstrated selective inhibition of epigenetic modifiers such as DOT1L and BRD4. A 2024 study published in Nature Chemical Biology revealed that bromo-substituted benzimidazoles can disrupt protein-protein interactions critical for cancer cell survival without affecting normal cells. The sulfonyl chloride's reactivity allows site-specific attachment to tumor-penetrating peptides, enhancing delivery efficiency while maintaining cytotoxicity against multidrug-resistant cell lines.

Viral research has also benefited from this scaffold's versatility. Scientists at the NIH recently synthesized a series of nucleoside analogs using this compound as a linker between antiviral moieties and viral RNA capsid-binding domains (ACS Infect. Dis., 2023). The sulfonamide moiety's hydrophilicity improves membrane permeability, while the bromine group serves as a bioisostere for fluorine in optimizing metabolic stability.

Safety evaluations indicate favorable preclinical profiles when used within controlled synthetic protocols. Acute toxicity studies show LD₅₀ values exceeding 500 mg/kg in rodent models when handled under standard PPE guidelines. Regulatory compliance is ensured through adherence to ICH M7 guidelines for mutagenic impurities, with no genotoxic concerns detected at therapeutic concentrations.

Ongoing investigations explore its application in antibody-drug conjugates (ADCs), where the sulfonyl chloride's reactivity enables stable conjugation to cysteine residues on monoclonal antibodies. This approach minimizes bystander effects while achieving payload release only upon intracellular thiol-mediated cleavage—a mechanism validated in recent Phase I clinical trials for HER2-positive malignancies.

The compound's synthesis via microwave-assisted coupling between 4-bromo-benzimidazole and chlorosulfonic acid represents a significant improvement over traditional methods, achieving >95% yield under solvent-free conditions (Green Chem., 2023). This protocol reduces waste by eliminating organic solvents while maintaining product purity above analytical HPLC standards (≥99%). Scalability studies confirm feasibility for multi-kilogram production without compromising crystallinity or spectroscopic signatures.

In regenerative medicine applications, researchers are exploring its use as a crosslinking agent for hydrogel scaffolds due to its ability to form stable amide bonds under physiological conditions (Biomaterials Science, 2024). The resulting matrices exhibit tunable mechanical properties and controlled drug release profiles suitable for tissue engineering applications.

Economic analysis projects growing demand driven by expanding R&D pipelines targeting epigenetic therapies and antiviral drugs. Market forecasts estimate annual growth exceeding 8% through 2030 as more institutions adopt modular synthetic strategies leveraging such building blocks.